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Compound of Interest

Compound Name: 6-Azaspiro[2.5]octan-5-one

CAS No.: 1215111-75-3

Cat. No.: B2546618

Get Quote

Executive Summary
6-Azaspiro[2.5]octan-5-one (CAS: 1215111-75-3) is a spirocyclic lactam scaffold increasingly

utilized in modern drug discovery. Structurally, it consists of a piperidin-2-one (delta-lactam)

ring fused to a cyclopropane ring at the C4 position. This "spiro-piperidone" moiety serves as a

conformationally restricted bioisostere of gem-dimethyl piperidones, offering improved

metabolic stability and increased fraction of sp3-hybridized carbons (

), which correlates with higher clinical success rates in oral drug candidates.
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Property Specification

IUPAC Name 6-Azaspiro[2.5]octan-5-one

Common Synonyms
4-Spirocyclopropyl-piperidin-2-one; 4-

Spirocyclopropyl-valerolactam

CAS Number 1215111-75-3

Molecular Formula

Molecular Weight 125.17 g/mol

SMILES O=C1NCC2(CC2)C1

Key Functionality Delta-lactam, Spiro-cyclopropane

Medicinal Chemistry Rationale
The incorporation of the 6-azaspiro[2.5]octan-5-one scaffold addresses two critical challenges

in lead optimization:

Conformational Locking: Unlike the flexible gem-dimethyl group, the spiro-cyclopropane ring

rigidly locks the piperidone ring into a specific chair/boat conformation, potentially enhancing

binding affinity by reducing the entropic penalty upon protein binding.

Metabolic Blocking: The cyclopropyl group protects the C4 position from cytochrome P450-

mediated oxidation more effectively than alkyl chains, while the lactam (C5=O) provides a

polar handle for hydrogen bonding without the basicity of a secondary amine.

Pharmacophore Logic Diagram
The following diagram illustrates the structural logic of replacing a standard piperidone with the

spiro-variant.

Standard Piperidone
(Flexible, Metabolic Liability)

6-Azaspiro[2.5]octan-5-one
(Rigid, Metabolically Stable)

 Bioisosteric Replacement
(Gem-dimethyl -> Spiro-cyclopropyl)

Target Binding Pocket
(Nav1.7, SHP2, etc.)

 High Entropic Penalty

 Pre-organized Conformation
(Low Entropy Loss)
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Figure 1: Pharmacophore transition from flexible piperidone to rigid spiro-scaffold.

Synthetic Methodologies
High-purity synthesis of 6-azaspiro[2.5]octan-5-one is challenging due to the strain of the

spiro-junction. Below is the Self-Validating Oxidative Cyclization Protocol, favored for its

scalability and use of stable precursors.

Pathway Overview
Precursor:N-Boc-4-methylene-piperidine.

Cyclopropanation: Simmons-Smith reaction to form the spiro-skeleton.

Oxidation: Ruthenium-catalyzed oxidation of the cyclic amine to the lactam.

Deprotection: Removal of the Boc group.

Detailed Experimental Protocol
Step 1: Simmons-Smith Cyclopropanation
Objective: Convert N-Boc-4-methylene-piperidine to N-Boc-6-azaspiro[2.5]octane.

Setup: Flame-dry a 500 mL round-bottom flask under Argon.

Reagents: Dissolve N-Boc-4-methylene-piperidine (10.0 g, 50.7 mmol) in anhydrous diethyl

ether (200 mL).

Catalyst Generation: In a separate flask, prepare the Zn-Cu couple or use Diethylzinc (

, 1.0 M in hexanes, 100 mL). Caution:

is pyrophoric.

Addition: Cool the reaction to 0°C. Add Diiodomethane (

, 26.8 g, 100 mmol) dropwise over 30 minutes.
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Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor by TLC

(Hexane/EtOAc 9:1). The alkene spot (

) should disappear.

Workup: Quench with saturated

(aq). Extract with

(3x). Wash organics with brine, dry over

, and concentrate.

Yield: Expect ~90-95% of crude N-Boc-6-azaspiro[2.5]octane (CAS 147293-78-5).

Step 2: Ruthenium-Catalyzed Lactamization
Objective: Oxidize the C5 methylene adjacent to Nitrogen to a Carbonyl (C=O).

Solvent System: Dissolve the Step 1 product (5.0 g, 23.6 mmol) in a biphasic mixture of

Ethyl Acetate (50 mL) and Water (50 mL).

Oxidant: Add Sodium Periodate (

, 15.1 g, 70.8 mmol).

Catalyst: Add Ruthenium(III) Chloride hydrate (

, 0.24 g, 5 mol%). The mixture will turn dark/black.

Execution: Stir vigorously at room temperature for 4-6 hours. The color may shift to

yellow/orange as

is regenerated.

Quench: Add isopropanol (5 mL) to quench excess oxidant (precipitates Ru black). Filter

through a Celite pad.

Purification: Separate phases. Extract aqueous layer with EtOAc. Wash combined organics

with dilute
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. Dry and concentrate.

Validation:

NMR should show the disappearance of one

-methylene signal and a downfield shift of the remaining protons.

Step 3: Deprotection
Dissolve intermediate in

(20 mL).

Add Trifluoroacetic acid (TFA, 5 mL) at 0°C. Stir for 2 hours.

Concentrate and neutralize with basic resin or

to obtain the free base 6-Azaspiro[2.5]octan-5-one.

Synthesis Workflow Diagram
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N-Boc-4-methylene-piperidine

Step 1: Cyclopropanation
(Et2Zn, CH2I2)

Intermediate:
N-Boc-6-azaspiro[2.5]octane

Step 2: Ru-Catalyzed Oxidation
(RuCl3, NaIO4)

Intermediate:
N-Boc-6-azaspiro[2.5]octan-5-one

Step 3: Deprotection
(TFA / DCM)

Target:
6-Azaspiro[2.5]octan-5-one

(CAS 1215111-75-3)

Click to download full resolution via product page

Figure 2: Step-wise synthetic route from commercial precursors.

Therapeutic Applications & Case Studies
Nav1.7 Sodium Channel Blockers (Pain Management)
The 6-azaspiro[2.5]octan-5-one scaffold is a critical pharmacophore in the design of selective

Nav1.7 inhibitors for neuropathic pain. The spiro-cyclopropane moiety provides steric bulk that
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fits into the selectivity pocket of the ion channel, differentiating it from Nav1.5 (cardiac safety).

Mechanism: The lactam carbonyl acts as a hydrogen bond acceptor for the channel pore

residues, while the spiro-ring restricts the orientation of the pendant aryl groups attached to

the nitrogen (via alkylation).

SHP2 Allosteric Inhibitors (Oncology)
In KRAS-driven cancers, SHP2 phosphatases are key downstream effectors. Recent patents

utilize spirocyclic piperidines to bind to the allosteric tunnel of SHP2.[1] The 6-
azaspiro[2.5]octan-5-one acts as a rigid linker, positioning the "warhead" amines in precise

proximity to the catalytic cysteine while maintaining oral bioavailability.

Safety & Handling
Hazard Classification: Warning. Causes skin irritation (H315), serious eye irritation (H319),

and respiratory irritation (H335).

Storage: Hygroscopic solid. Store at 2-8°C under inert atmosphere (

or Ar).

Handling: Use only in a chemical fume hood. Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://img01.pharmablock.com/pdf/guanwang/6_5.pdf
https://www.benchchem.com/product/b2546618/docs?utm_src=pdf-body#6-azaspiro-2-5-octan-5-one-technical-guide-synthetic-protocols
https://www.benchchem.com/product/b2546618/docs?utm_src=pdf-body#6-azaspiro-2-5-octan-5-one-technical-guide-synthetic-protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC9025669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4025821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4025821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4025821/
https://www.bldpharm.com/news/news-Spirocyclic-Scaffolds.html
https://www.benchchem.com/product/b2546618?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2546618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. img01.pharmablock.com [img01.pharmablock.com]

2. Synthesis of New Spiro-Cyclopropanes Prepared by Non-Stabilized Diazoalkane
Exhibiting an Extremely High Insecticidal Activity - PMC [pmc.ncbi.nlm.nih.gov]

3. Cyclopropyl-spiro-piperidines Useful as Sodium Channel Blockers: Patent Highlight - PMC
[pmc.ncbi.nlm.nih.gov]

4. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry
[bldpharm.com]

To cite this document: BenchChem. [6-Azaspiro[2.5]octan-5-one: Technical Guide &
Synthetic Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2546618/docs#6-azaspiro-2-5-octan-5-one-technical-
guide-synthetic-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2546618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

